N1-((3-((2,5-difluorophenyl)sulfonyl)oxazolidin-2-yl)methyl)-N2-(3,4-dimethoxyphenethyl)oxalamide

• IUPAC Name: N'-[[3-(2,5-difluorophenyl)sulfonyl-1,3-oxazolidin-2-yl]methyl]-N-[2-(3,4-dimethoxyphenyl)ethyl]oxamide
• InChI: InChI=1S/C22H25F2N3O7S/c1-32-17-6-3-14(11-18(17)33-2)7-8-25-21(28)22(29)26-13-20-27(9-10-34-20)35(30,31)19-12-15(23)4-5-16(19)24/h3-6,11-12,20H,7-10,13H2,1-2H3,(H,25,28)(H,26,29)
• InChI Key: KLLJTBDBZWDHKN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)C(=O)NCC2N(CCO2)S(=O)(=O)C3=C(C=CC(=C3)F)F)OC
• Molecular Formula: C22H25F2N3O7S
• Molecular Weight: 513.5 g/mol

Description

N1-((3-((2,5-difluorophenyl)sulfonyl)oxazolidin-2-yl)methyl)-N2-(3,4-dimethoxyphenethyl)oxalamide is a useful research compound. Its molecular formula is C22H25F2N3O7S and its molecular weight is 513.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Allylation of Oxazolidin-2-ones : Research has shown that N-[1-(Phenylsulfonyl)alkyl]oxazolidin-2-ones can be prepared and converted into N-acyliminium ions, which react with allyltrimethylsilane. This process reveals insights into the stereochemistry and potential synthetic applications of oxazolidin-2-ones in creating complex molecules (Marcantoni, Petrini, & Mecozzi, 2002).
• Preparative Method for Sulfamides : A safer methodology for large-scale preparation of sulfamides utilizing N-sulfamoyloxazolidin-2-one derivatives highlights the role of oxazolidinones in improving chemical synthesis processes, with a focus on electronic effects affecting transsulfamoylation reactivity (Borghese et al., 2006).

Biological Activity and Applications

• Sulfonamide Derivatives as VEGFR-2 Inhibitors : Novel sulfonamide derivatives carrying a 3,4-dimethoxyphenyl moiety, similar in structure to the compound , have been synthesized and evaluated for their anticancer activity, demonstrating potential applications in cancer therapy (Ghorab et al., 2016).
• Oxazolidinone Antibacterial Agents : Studies on oxazolidinone analogs, such as U-100592 and U-100766, show their effectiveness as novel antibacterial agents against a variety of clinically important human pathogens, underscoring the therapeutic potential of oxazolidinone derivatives (Zurenko et al., 1996).

Advanced Applications

• Electrophoretic and Biocompatible Polymers : The use of oxazolidinones in designing electrophoretic and biocompatible polymers, initiated by perfluoroalkanesulfoneimides, highlights their utility in biomedical engineering and materials science, with potential for creating bioactive glass coatings (Hayashi & Takasu, 2015).